Cas no 2418705-56-1 (2-(3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-5-[(fluorosulfonyl)oxy]-2-methylphenyl)acetic acid)

• Product Name: 2-(3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-5-[(fluorosulfonyl)oxy]-2-methylphenyl)acetic acid
• CAS No: 2418705-56-1
• MF: C₁₆H₂₁FO₈S
• MW: 392.396548032761
• CID: 5678490
• PubChem ID: 165770584
• Update Time: 2025-06-08

2-(3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-5-[(fluorosulfonyl)oxy]-2-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{[2-(tert-butoxy)-2-oxoethoxy]methyl}-5-[(fluorosulfonyl)oxy]-2-methylphenyl)acetic acid
• 2418705-56-1
• EN300-26628599
• 2-(3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-5-[(fluorosulfonyl)oxy]-2-methylphenyl)acetic acid

• Inchi： 1S/C16H21FO8S/c1-10-11(7-14(18)19)5-13(25-26(17,21)22)6-12(10)8-23-9-15(20)24-16(2,3)4/h5-6H,7-9H2,1-4H3,(H,18,19)
• InChI Key： OLHROSHQRLIUNO-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=C(CC(=O)O)C(C)=C(C=1)COCC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 392.09411696g/mol
• Monoisotopic Mass: 392.09411696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 125Ų

Additional information on 2-(3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-5-[(fluorosulfonyl)oxy]-2-methylphenyl)acetic acid

Introduction to 2-(3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-5-[(fluorosulfonyl)oxy]-2-methylphenyl)acetic acid (CAS No. 2418705-56-1)

2-(3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-5-[(fluorosulfonyl)oxy]-2-methylphenyl)acetic acid (CAS No. 2418705-56-1) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butoxy group, an acetic acid moiety, and a fluorosulfonyl functional group, which collectively contribute to its chemical reactivity and biological activity.

The synthesis of 2-(3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-5-[(fluorosulfonyl)oxy]-2-methylphenyl)acetic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have facilitated the production of this compound on a larger scale, making it more accessible for research and development purposes. The tert-butoxy group plays a crucial role in stabilizing the intermediate compounds during synthesis, while the fluorosulfonyl group introduces unique reactivity that can be harnessed for various chemical transformations.

In the realm of medicinal chemistry, 2-(3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-5-[(fluorosulfonyl)oxy]-2-methylphenyl)acetic acid has shown promise as a potential lead compound for the development of new therapeutic agents. Its structural complexity and functional groups make it an attractive candidate for drug design, particularly in the areas of anti-inflammatory and anti-cancer therapies. Studies have indicated that the fluorosulfonyl group can enhance the compound's ability to interact with specific biological targets, thereby improving its efficacy and selectivity.

Recent research has also explored the pharmacological properties of 2-(3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-5-[(fluorosulfonyl)oxy]-2-methylphenyl)acetic acid. In vitro studies have demonstrated its potent inhibitory effects on various enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be developed into a novel anti-inflammatory drug with fewer side effects compared to existing treatments. Additionally, preliminary studies have shown that it exhibits cytotoxic activity against several cancer cell lines, indicating its potential as an anticancer agent.

The biological activity of 2-(3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-5-[(fluorosulfonyl)oxy]-2-methylphenyl)acetic acid is further enhanced by its ability to cross cell membranes efficiently. This property is attributed to the presence of the acetic acid moiety, which can facilitate passive diffusion across lipid bilayers. As a result, the compound can reach its target sites more effectively, leading to improved therapeutic outcomes.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-5-[(fluorosulfonyl)oxy]-2-methylphenyl)acetic acid in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations, including phase II and III trials, which will provide more comprehensive data on the compound's therapeutic potential.

In addition to its pharmaceutical applications, 2-(3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-5-[(fluorosulfonyl)oxy]-2-methylphenyl)acetic acid has also been studied for its use in chemical biology research. Its unique structure makes it an excellent tool for probing specific biological processes and pathways. For example, researchers have used this compound to investigate the mechanisms underlying inflammation and cancer progression, providing valuable insights into these complex diseases.

The environmental impact of 2-(3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-5-[(fluorosulfonyl)oxy]-2-methylphenyl)acetic acid is another area of interest. Studies have shown that it degrades rapidly under environmental conditions, minimizing its potential for long-term ecological effects. This characteristic is particularly important for compounds that may be used in large-scale applications or released into the environment during manufacturing processes.

In conclusion, 2-(3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-5-[(fluorosulfonyl)oxy]-2-methylphenyl)acetic acid (CAS No. 2418705-56-1) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its properties and potential uses, contributing to advancements in both basic science and clinical practice.